Cas no 2172517-90-5 (3-ethyl-3-formamidopentanoic acid)

• Product Name: 3-ethyl-3-formamidopentanoic acid
• CAS No: 2172517-90-5
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 6069711
• PubChem ID: 165506912
• Update Time: 2025-06-12

3-ethyl-3-formamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-3-formamidopentanoic acid
• 2172517-90-5
• EN300-1287277

• Inchi： 1S/C8H15NO3/c1-3-8(4-2,9-6-10)5-7(11)12/h6H,3-5H2,1-2H3,(H,9,10)(H,11,12)
• InChI Key： WTMUXZAJNMZEMH-UHFFFAOYSA-N
• SMILES： OC(CC(CC)(CC)NC=O)=O

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-ethyl-3-formamidopentanoic acid

Professional Introduction to 3-ethyl-3-formamidopentanoic acid (CAS No. 2172517-90-5)

3-ethyl-3-formamidopentanoic acid, identified by the Chemical Abstracts Service registry number CAS No. 2172517-90-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for further research and development in medicinal applications.

The molecular structure of 3-ethyl-3-formamidopentanoic acid consists of a five-carbon chain with an ethyl group and a formamido functional group at the third carbon position. This arrangement contributes to its distinct chemical reactivity and potential biological activity. The presence of the formamido group (-NHCOCH₃) introduces both polar and hydrogen bonding capabilities, which are critical for interactions with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with metabolic disorders, inflammation, and neurodegenerative diseases. The structural features of 3-ethyl-3-formamidopentanoic acid make it an intriguing candidate for such applications. Specifically, the formamido moiety has been shown to enhance binding affinity to certain proteases and kinases, which are key players in disease pathogenesis.

Recent studies have explored the pharmacological potential of derivatives of 3-ethyl-3-formamidopentanoic acid in preclinical models. For instance, modifications to the ethyl substituent have been investigated to optimize solubility and metabolic stability, which are crucial factors for drug-like properties. These modifications have led to compounds with improved pharmacokinetic profiles, making them more suitable for therapeutic use.

The synthesis of 3-ethyl-3-formamidopentanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as asymmetric catalysis and flow chemistry, have been employed to achieve high yields and enantioselectivity. These techniques not only enhance the efficiency of production but also ensure the purity of the final product, which is essential for pharmaceutical applications.

From a biochemical perspective, 3-ethyl-3-formamidopentanoic acid has been studied for its ability to interact with biological macromolecules. Initial docking studies have suggested potential binding interactions with enzymes involved in fatty acid metabolism and amino acid biosynthesis. These interactions could lead to the development of novel therapeutic agents that target metabolic dysregulation.

The compound's stability under various physiological conditions has also been evaluated, demonstrating its resilience in aqueous environments and at physiological temperatures. This stability is a critical factor for drug development, as it ensures that the compound remains active throughout its intended use.

In conclusion, 3-ethyl-3-formamidopentanoic acid (CAS No. 2172517-90-5) represents a promising area of research in medicinal chemistry. Its unique structural features and potential biological activities make it a valuable scaffold for developing new therapeutic agents. Ongoing studies continue to explore its pharmacological properties and synthetic pathways, paving the way for innovative applications in healthcare.